Cas no 2580095-70-9 ((2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid)

• Product Name: (2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid
• CAS No: 2580095-70-9
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 5657696
• PubChem ID: 69057128
• Update Time: 2025-06-03

(2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(2R)-2-{[(benzyloxy)carbonyl]amino}-4-(methylsulfanyl)butanamido]propanoic acid
• SCHEMBL4474296
• 2580095-70-9
• EN300-27728253
• (2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid

• Inchi： 1S/C16H22N2O5S/c1-11(15(20)21)17-14(19)13(8-9-24-2)18-16(22)23-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,17,19)(H,18,22)(H,20,21)/t11-,13+/m0/s1
• InChI Key： WNPCADDTHHEWIB-WCQYABFASA-N
• SMILES： S(C)CC[C@H](C(N[C@H](C(=O)O)C)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid

Exploring the Synthesis and Applications of (2S)-2-(2R)-2-{(Benzyloxy)Carbonylamino}-4-(Methylsulfanyl)Butanamidopropanoic Acid

The compound with CAS No 2580095-70-9, named as (2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate stereochemistry, featuring multiple chiral centers, which are critical for its biological activity and synthetic applications. The molecule incorporates a benzyloxy group, a carbonylamino moiety, and a methylsulfanyl substituent, each contributing to its unique chemical properties.

Recent advancements in stereochemistry and asymmetric synthesis have enabled researchers to delve deeper into the synthesis of this compound. The benzyloxy group, often used as a protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during reactions. The carbonylamino group, on the other hand, is known for its ability to participate in hydrogen bonding, which is essential for bioavailability and molecular recognition in biological systems. The methylsulfanyl group adds another layer of complexity by introducing sulfur-based interactions, further enhancing the molecule's versatility.

One of the most notable aspects of this compound is its stereochemical configuration. The (S) and (R) designations indicate specific spatial arrangements of the substituents around the chiral centers. These configurations are crucial for determining the molecule's pharmacokinetic properties and its interactions with biological targets. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor changes in configuration can lead to significant differences in efficacy and toxicity.

The synthesis of this compound involves a series of carefully designed steps to ensure high stereoselectivity. Techniques such as enantioselective catalysis and asymmetric induction have been employed to achieve the desired stereochemical outcomes. Researchers have also explored the use of protecting groups like benzyloxy to facilitate multi-step syntheses without compromising the integrity of sensitive functional groups.

In terms of applications, this compound has shown promise in peptide chemistry and drug discovery. Its structure resembles certain bioactive peptides, making it a valuable tool for studying molecular interactions and designing new therapeutic agents. Additionally, the presence of sulfur-containing groups suggests potential applications in sulfur-based chemistry, including the development of novel materials with unique electronic properties.

Recent research has also focused on the biological evaluation of this compound. Studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, highlighting its potential as a lead compound for drug development. Furthermore, its stability under physiological conditions makes it an attractive candidate for pharmacological studies.

The methylsulfanyl group within the molecule has been a subject of interest due to its role in sulfur metabolism and its potential therapeutic benefits. Emerging evidence suggests that sulfur-containing compounds may possess anti-inflammatory and antioxidant properties, opening new avenues for exploring this compound's biomedical applications.

In conclusion, (2S)-2-(2R)-2-{(benzyloxy)carbonylamino}-4-(methylsulfanyl)butanamidopropanoic acid represents a fascinating example of how complex organic molecules can be tailored for specific applications through precise control over their stereochemistry and functional groups. With ongoing advancements in synthetic methods and an increasing understanding of its biological properties, this compound holds great promise for future innovations in chemistry and medicine.